![molecular formula C5H12F3NO3S B1618425 Methanesulfonic acid, trifluoro-, compd. with N-ethylethanamine (1:1) CAS No. 60933-18-8](/img/structure/B1618425.png)
Methanesulfonic acid, trifluoro-, compd. with N-ethylethanamine (1:1)
Overview
Description
Methanesulfonic acid, 1,1,1-trifluoro-, compd. with N-ethylethanamine (1:1) is an organic compound with the chemical formula C5H13N.CHF3O3S . This compound is a solid, usually appearing as white to light yellow crystals .
Synthesis Analysis
The synthesis of this compound involves organic chemistry methods, such as the reaction of fluorinated alkanes and methanesulfonic acid . Another synthesis method involves the reaction of ETHYL (S)-2- (TRIFLUOROMETHYLSULFONYLOXY)PROPIONATE and Diethylamine .Molecular Structure Analysis
The molecular formula of this compound is C5H12F3NO3S. For a detailed structural formula, please refer to the original sources .Physical And Chemical Properties Analysis
This compound is a solid, usually appearing as white to light yellow crystals . It has a molecular weight of 223.22 g/mol. More detailed physical and chemical properties are not provided in the search results.Scientific Research Applications
Acylation Catalyst
Trifluoromethanesulfonic acid (TfOH) is a superior catalyst for acylation. The catalytic activity of TfOH in C - and/or O -acylation has broadened the use of various substrates under mild and neat or forced conditions . This makes it a valuable tool in the field of organic chemistry.
Friedel–Crafts Reactions
Trifluoromethanesulfonic acid is widely used as a catalyst in Friedel–Crafts reactions . These reactions involve the acylation of aromatic compounds and are fundamental to the production of a wide range of chemicals.
Fries Rearrangement
Trifluoromethanesulfonic acid is also used as a catalyst in Fries rearrangement . This reaction involves the rearrangement of phenyl esters to hydroxyphenyl ketones, which are important intermediates in the synthesis of various organic compounds.
Ester Condensation
Trifluoromethanesulfonic acid is used in ester condensation reactions . These reactions are important in the synthesis of esters, which are commonly used in a variety of applications, from the production of plastics to the creation of fragrances.
Heterocyclization Reactions
Trifluoromethanesulfonic acid and its derivatives are widely used as catalysts in heterocyclization reactions . These reactions are crucial in the synthesis of heterocyclic compounds, which are a key component of many pharmaceuticals and agrochemicals.
Nitrogen Source in C-Amination
Triflamides, which are derivatives of trifluoromethanesulfonic acid, act as a source of nitrogen in C-amination (sulfonamidation) reactions . The products of these reactions are useful building blocks in organic synthesis, catalysts and ligands in metal complex catalysis, and have found applications in medicine.
Addition Reactions to Alkenes and Dienes
Triflamides are used in addition reactions to alkenes and dienes in the presence of oxidizing agents . These reactions are important in the synthesis of a wide range of organic compounds.
Immobilization on Nitrogen-Doped Carbon
Trifluoromethanesulfonic acid can be immobilized on nitrogen-doped carbon . This immobilization changes the nature of the acidic species and enhances catalytic activity, making it a valuable tool in the field of heterogeneous catalysis.
Mechanism of Action
Target of Action
N-ethylethanamine;trifluoromethanesulfonic acid, also known as Trifluoromethanesulphonic acid, compound with diethylamine (1:1), primarily targets aromatic compounds . These aromatic compounds play a crucial role in various biochemical reactions, serving as the substrates for the compound’s catalytic activity .
Mode of Action
The compound acts as a superior catalyst for acylation . It facilitates the C- and/or O-acylation reactions of various substrates under mild and neat or forced conditions . The compound’s strong acidity and water-absorbing property allow it to catalyze electrophilic aromatic nitration in almost quantitative yields .
Biochemical Pathways
The compound’s catalytic activity affects the Friedel–Crafts acylation and Fries rearrangement of aromatic compounds . These are efficient methods that result in satisfactory product yields . The compound broadens the use of various substrates in these reactions .
Result of Action
The compound’s action results in the formation of aryl ketones via C-acylation of the aromatic ring , as well as the formation of phenyl esters via O-acylation . These reactions can occur under mild and neat or forced conditions, broadening the use of various substrates .
Action Environment
The compound’s action, efficacy, and stability are influenced by environmental factors such as temperature and the presence of water. Its strong acidity and water-absorbing property allow the transformation it catalyzes to reach completion in a short time at room temperature .
properties
IUPAC Name |
N-ethylethanamine;trifluoromethanesulfonic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H11N.CHF3O3S/c1-3-5-4-2;2-1(3,4)8(5,6)7/h5H,3-4H2,1-2H3;(H,5,6,7) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BGIBIBGZOYSFSC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNCC.C(F)(F)(F)S(=O)(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H12F3NO3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID3069439 | |
Record name | Trifluoromethanesulphonic acid, compound with diethylamine (1:1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID3069439 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
223.22 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Diethylammonium trifluoromethanesulfonate | |
CAS RN |
60933-18-8 | |
Record name | Methanesulfonic acid, 1,1,1-trifluoro-, compd. with N-ethylethanamine (1:1) | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=60933-18-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Methanesulfonic acid, 1,1,1-trifluoro-, compd. with N-ethylethanamine (1:1) | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0060933188 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Methanesulfonic acid, 1,1,1-trifluoro-, compd. with N-ethylethanamine (1:1) | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | Trifluoromethanesulphonic acid, compound with diethylamine (1:1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID3069439 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Trifluoromethanesulphonic acid, compound with diethylamine (1:1) | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.056.826 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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